Cas no 2624134-69-4 (7-nitroso-7-azaspiro3.5nonane-5-carboxylic acid)

• Product Name: 7-nitroso-7-azaspiro3.5nonane-5-carboxylic acid
• CAS No: 2624134-69-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5640055
• PubChem ID: 165904545
• Update Time: 2025-10-19

7-nitroso-7-azaspiro3.5nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid
• 2624134-69-4
• EN300-27752137
• 7-nitroso-7-azaspiro3.5nonane-5-carboxylic acid

• Inchi： 1S/C9H14N2O3/c12-8(13)7-6-11(10-14)5-4-9(7)2-1-3-9/h7H,1-6H2,(H,12,13)
• InChI Key： YIPFWDHPOKZJMI-UHFFFAOYSA-N
• SMILES： OC(C1CN(CCC21CCC2)N=O)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70Ų

Additional information on 7-nitroso-7-azaspiro3.5nonane-5-carboxylic acid

7-Nitroso-7-Azaspiro[3.5]Nonane-5-Carboxylic Acid: A Comprehensive Overview

The compound 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid is a unique nitrogen-containing spiro compound with a nitroso group at position 7. This compound has garnered significant attention in the biomedical field due to its potential applications in drug discovery and development. Its spiro structure combines two rings sharing a single atom, which provides structural rigidity and uniqueness, making it an interesting candidate for various biological assays.

Recent studies have highlighted the importance of compounds with nitroso groups in medicinal chemistry. The nitroso group is known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In the case of 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid, the combination of the spiro structure with a nitroso group creates a molecule that could potentially serve as a scaffold for developing novel drugs.

One of the key features of this compound is its carboxylic acid functionality. The carboxylic acid group is highly versatile and can participate in various biochemical interactions, such as hydrogen bonding and metal chelation. This functional group also enables the molecule to undergo further chemical modifications, which could be useful in tailoring its biological properties for specific therapeutic applications.

Research into azaspiro compounds has shown that they can act as inhibitors of various enzymes, including kinases and proteases, which are targets for numerous diseases. The nitrogen atom in the spiro ring system of 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid could potentially serve as a binding site for enzyme inhibition, making it a promising candidate for drug development.

The spiro[3.5]nonane skeleton is particularly interesting due to its ability to adopt multiple conformations, which can influence its interactions with biological targets. This structural flexibility suggests that 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid could have broad applicability in medicinal chemistry, especially in the design of molecules with high target selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of compounds like 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid using molecular modeling techniques. These studies can provide insights into the molecule's binding modes and interactions with drug targets, which are crucial for optimizing its therapeutic properties.

Furthermore, the nitroso group in this compound is susceptible to various chemical transformations, allowing for the generation of derivatives with tailored biological activities. This makes 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid a valuable starting material for medicinal chemists seeking to explore its potential as a drug candidate.

In conclusion, 7-nitroso-7-azaspiro[3.5]nonane-5-carboxylic acid is a compound with unique structural features and promising biological properties. Its combination of a spiro structure, nitroso group, and carboxylic acid functionality positions it as an interesting candidate for drug discovery research. Continued investigation into its biological activities and therapeutic potential is warranted to fully realize its potential in the biomedical field.